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Compound of Interest

Compound Name: 3-Bromophenylacetic acid

Cat. No.: B142816 Get Quote

An In-depth Technical Guide to 3-
Bromophenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromophenylacetic acid, a halo-substituted phenylacetic acid derivative, is a versatile

building block in organic synthesis with significant applications in the pharmaceutical and

chemical industries. Its unique chemical structure, featuring a bromine atom on the phenyl ring

and a carboxylic acid functional group, allows for a variety of chemical transformations, making

it a valuable intermediate in the synthesis of complex molecules. This technical guide provides

a comprehensive overview of the physical and chemical properties, synthesis, reactivity, and

applications of 3-Bromophenylacetic acid.

Core Physical and Chemical Properties
3-Bromophenylacetic acid is a white crystalline powder or needle-like solid at room

temperature.[1] Its key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

IUPAC Name 2-(3-bromophenyl)acetic acid [2]

Synonyms
m-Bromophenylacetic acid, 3-

Bromobenzeneacetic acid
[3][4]

CAS Number 1878-67-7 [1]

Molecular Formula C₈H₇BrO₂ [1]

Molecular Weight 215.04 g/mol [1]

Appearance
White/Crystalline Powder or

Needles
[1]

Melting Point 98-102 °C [1]

Boiling Point 252.95 °C (rough estimate) [1]

Density 1.5313 g/cm³ (rough estimate) [1]

Solubility Soluble in DMSO, Methanol [1]

pKa 4.12 ± 0.10 (Predicted) [1]

Table 2: Spectroscopic Data
Spectroscopy Data Reference(s)

¹H NMR

(400 MHz, CDCl₃) δ 7.47 -

7.39 (m, 2H), 7.24 - 7.17 (m,

2H), 3.63 (s, 2H)

[1]

¹³C NMR Spectral data available [5]

Infrared (IR) Spectral data available [6]

Mass Spectrometry (MS)
Key fragments (m/z): 169, 171,

214, 216, 91
[2]

Synthesis and Reactivity
Synthesis
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A common method for the synthesis of 3-Bromophenylacetic acid involves the Willgerodt-

Kindler reaction followed by hydrolysis. A detailed experimental protocol is described below.

Materials:

3-Bromoacetophenone

Sulfur

Morpholine

Glacial acetic acid

Concentrated sulfuric acid

20% aqueous sodium hydroxide solution

2M hydrochloric acid

Ice

Procedure:

In a 1000 mL three-necked flask, add 24g (0.75 mol) of sublimed sulfur, 100g (0.5 mol) of 3-

bromoacetophenone, and 65.4g (0.75 mol) of morpholine.

Stir the mixture at reflux for 14 hours.

Cool the reaction mixture to 20-30 °C.

While stirring, add a solution of 260 mL of glacial acetic acid, 75 mL of distilled water, and 52

mL of concentrated sulfuric acid.

Continue refluxing the mixture for an additional 6 hours.

Pour the reaction mixture into ice water and stir until a brown solid precipitates.

Filter the solid and dissolve it in 300 mL of 20% aqueous sodium hydroxide solution.
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Filter the solution to remove any insoluble impurities.

Place the filtrate in an ice bath and acidify with 2M hydrochloric acid to a pH of 1-2 to induce

crystallization.

Filter the resulting solid, and dry at 60 °C to yield 3-Bromophenylacetic acid (yield: 92.3%).

Synthesis of 3-Bromophenylacetic Acid
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Morpholine
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Willgerodt-Kindler Reaction Acidification with
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Caption: Workflow for the synthesis of 3-Bromophenylacetic acid.

Reactivity
The chemical reactivity of 3-Bromophenylacetic acid is characterized by its two main

functional groups: the carboxylic acid and the aryl bromide. The carboxylic acid can undergo

typical reactions such as esterification and amidation. The bromine atom on the aromatic ring is

particularly useful for carbon-carbon bond-forming reactions, most notably the Suzuki coupling.

The Suzuki coupling is a palladium-catalyzed cross-coupling reaction between an organoboron

compound and an organohalide. This reaction is a powerful tool for the synthesis of biaryl

compounds. 3-Bromophenylacetic acid can be coupled with various arylboronic acids to

generate a diverse range of derivatives.

Materials:

3-Bromophenylacetic acid
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Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene/Water, Dioxane/Water)

Procedure:

In a reaction vessel, combine 3-Bromophenylacetic acid (1.0 mmol), the desired

arylboronic acid (1.2-1.5 mmol), the palladium catalyst (1-5 mol%), and the base (2-3 mmol).

Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen).

Add the degassed solvent system.

Heat the reaction mixture with vigorous stirring (typically 80-100 °C).

Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

Upon completion, cool the reaction to room temperature.

Perform an aqueous workup: dilute with an organic solvent (e.g., ethyl acetate), wash with

water and brine, and dry the organic layer over an anhydrous salt (e.g., Na₂SO₄).

Concentrate the organic phase under reduced pressure.

Purify the crude product by flash column chromatography or recrystallization to obtain the

desired biaryl derivative.
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Suzuki Coupling Reactivity
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Caption: General scheme of the Suzuki coupling reaction.

Applications in Drug Development and Research
3-Bromophenylacetic acid serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[3] Its derivatives have been investigated for a range of biological

activities. For instance, it has been used in the preparation of compounds with potential kinase

inhibitory activity.[7] Furthermore, it has been shown to inhibit penicillin biosynthetic enzymes,

highlighting its relevance in the field of antibiotics.[3] The anti-oxidative properties of this

compound also contribute to its utility in medicinal chemistry research.[3]

Safety and Handling
3-Bromophenylacetic acid is classified as an irritant.[3] It is important to handle this chemical

with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation

of dust. In case of contact with skin or eyes, rinse immediately with plenty of water. For detailed

safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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